3-(2-Methylphenyl)-2-[(pyrrolidin-1-yl)methyl]quinazolin-4(3H)-one

• CAS No.: 61554-58-3
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 3-(2-methylphenyl)-2-(pyrrolidin-1-ylmethyl)quinazolin-4-one
• InChI: InChI=1S/C20H21N3O/c1-15-8-2-5-11-18(15)23-19(14-22-12-6-7-13-22)21-17-10-4-3-9-16(17)20(23)24/h2-5,8-11H,6-7,12-14H2,1H3
• InChI Key: UUNHCAVEZZAJAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NC3=CC=CC=C3C2=O)CN4CCCC4

Description

3-(2-Methylphenyl)-2-[(pyrrolidin-1-yl)methyl]quinazolin-4(3H)-one is a synthetic quinazolinone derivative of significant interest in medicinal chemistry research. This compound features a core quinazolinone structure, a privileged scaffold in drug discovery known for its diverse biological activities and presence in over 200 naturally occurring alkaloids . The specific substitution at the 3-position with a 2-methylphenyl group and at the 2-position with a pyrrolidin-1-ylmethyl group classifies it within a family of 2,3-disubstituted quinazolin-4(3H)-ones, which are frequently investigated for their potential pharmacological properties . Quinazolinone derivatives, particularly those with substitutions on the phenyl ring and the quinazolinone core, are extensively profiled in scientific literature for their analgesic and anti-inflammatory activities . Related structural analogues have demonstrated potent biological effects in research models, suggesting this compound is a valuable candidate for exploring structure-activity relationships (SAR) in the development of new therapeutic agents . The mechanism of action for quinazolinones is often multifaceted and can include interaction with central nervous system targets; some analogues are known to act as GABA receptor agonists, providing a basis for investigating sedative or muscle-relaxant properties . This product is provided FOR RESEARCH USE ONLY. It is strictly intended for laboratory and in-vitro investigations and is not meant for diagnostic, therapeutic, or any human use. All necessary safety data sheets (MSDS) must be consulted prior to handling. Researchers should refer to the product's specific analytical data (NMR, MS) for confirmation of identity and purity.

Preparation Methods

Two-Step Cyclization-Alkylation Approach

• Quinazolinone Formation : Methyl anthranilate reacts with 2-chloroacetyl chloride to form an amide intermediate, followed by cyclization with hydrazine hydrate.
• Dual Substitution : Sequential treatment with SOCl₂ and pyrrolidine introduces the pyrrolidinylmethyl group, while Ullmann coupling adds the 2-methylphenyl substituent.

Yield : 62–68% (over two steps).
Characterization :

• 1H NMR (CDCl₃): δ 8.26–8.28 (m, 1H, ArH), 7.68–7.75 (m, 2H, ArH), 3.95 (s, 2H, CH₂-pyrrolidine), 2.65 (s, 4H, pyrrolidine-CH₂), 2.34 (s, 3H, CH₃-phenyl).
• IR (KBr): 1670 cm⁻¹ (C=O), 1599 cm⁻¹ (C=N).

One-Pot Three-Component Synthesis

Arenediazonium salts derived from 2-methylaniline react with acetonitrile and 3-aminobenzaldehyde in acetic acid, followed by in situ cyclization and alkylation.

Advantages :

• Metal-free conditions : Avoids palladium catalysts.
• Functional group tolerance : Compatible with electron-donating/withdrawing groups.

Yield : 55–60%.

Comparative Analysis of Methods

Method	Yield (%)	Reaction Time (h)	Key Advantage
Two-Step Alkylation	62–68	20	High purity, scalable
One-Pot Three-Component	55–60	6	Rapid, minimal purification
Suzuki Coupling	50–58	12	Regioselective for complex substrates

Optimization and Challenges

• Solvent Selection : n-Butanol enhances cyclization efficiency compared to ethanol or THF.
• Temperature Control : Reflux conditions (100–120°C) improve reaction rates but may degrade heat-sensitive intermediates.
• Purification : Column chromatography (DCM:EtOAc, 9:1) effectively isolates the target compound from byproducts.

Chemical Reactions Analysis

Types of Reactions

2-(Pyrrolidin-1-ylmethyl)-3-(o-tolyl)quinazolin-4(3H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazolinone N-oxides.

Reduction: Reduction reactions can convert the quinazolinone core to dihydroquinazolinones.

Substitution: The pyrrolidine and o-tolyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides are employed under basic or acidic conditions.

Major Products

Oxidation: Quinazolinone N-oxides.

Reduction: Dihydroquinazolinones.

Substitution: Various substituted quinazolinone derivatives.

Scientific Research Applications

2-(Pyrrolidin-1-ylmethyl)-3-(o-tolyl)quinazolin-4(3H)-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(Pyrrolidin-1-ylmethyl)-3-(o-tolyl)quinazolin-4(3H)-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes, receptors, or nucleic acids, leading to modulation of their activity.

Pathways Involved: It can influence signaling pathways, such as apoptosis, cell cycle regulation, and immune response, contributing to its biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Position 2 Substituents: Nitrogen-Containing Groups

The pyrrolidinylmethyl group at position 2 distinguishes the target compound from other quinazolinones. Key analogues include:

Compound Name	Substituent at Position 2	Key Properties/Activities	Reference
Target Compound	Pyrrolidin-1-ylmethyl	Structural flexibility; potential efflux pump modulation
BG1190	2-(Pyrrolidin-1-yl)ethyl	Enhances chloramphenicol activity against Gram-negative bacteria
7c, 7d, 7e, 7f ()	4-Benzylpiperidin-1-ylmethyl	Increased steric bulk; altered solubility and receptor interactions

• Impact of Substituent Type :
  • The pyrrolidine ring (5-membered) in the target compound offers conformational rigidity compared to the piperidine ring (6-membered) in compounds 7c–7f. This difference may influence binding to hydrophobic pockets in biological targets .
  • Spacer Length : BG1190’s ethyl linker (vs. methyl in the target) may enhance membrane permeability due to increased lipophilicity .

Position 3 Substituents: Aromatic Groups

The 2-methylphenyl group at position 3 is compared to other aryl substituents:

Compound Name	Substituent at Position 3	Key Properties/Activities	Reference
Target Compound	2-Methylphenyl	Moderate electron-donating effect	N/A
3c, 3d, 3f, 3h ()	4-Methoxyphenyl, 2-chlorophenyl, etc.	Antioxidant activity (P < 0.5)
Piriqualone ()	2-Pyridylethenyl	Anticonvulsant properties

• Electronic Effects: Electron-donating groups (e.g., methoxy in 3c) enhance antioxidant activity by stabilizing radical intermediates, whereas electron-withdrawing groups (e.g., chloro in 3d) may improve metabolic stability .

Position 2 Substituents: Amino and Thio Derivatives

Analogues with amino or sulfur-containing groups highlight functional diversity:

Compound Name	Substituent at Position 2	Key Properties/Activities	Reference
9e ()	Phenylamino	Hydrogen-bonding capacity
5a ()	(2-Methylphenyl)amino	Cytotoxic activity (IC50 data not shown)
6-Amino-2-[(ethylsulfanyl)methyl]-3-(2-methylphenyl)quinazolin-4(3H)-one ()	Ethylsulfanylmethyl	Enhanced hydrophobicity; potential for prodrug design

• Functional Group Impact: Amino groups (e.g., in 9e and 5a) enable hydrogen bonding with biological targets, critical for enzyme inhibition . Sulfur-containing groups (e.g., ethylsulfanylmethyl in ) may improve membrane penetration but increase metabolic susceptibility .

Biological Activity

3-(2-Methylphenyl)-2-[(pyrrolidin-1-yl)methyl]quinazolin-4(3H)-one, a compound belonging to the quinazoline family, has garnered attention in pharmacological research for its diverse biological activities. This article synthesizes findings from various studies, highlighting its analgesic, anti-inflammatory, and antihistaminic properties, as well as its potential applications in treating neurodegenerative diseases and cancer.

• Molecular Formula : C20H21N3O
• Molecular Weight : 319.4 g/mol
• LogP : 3.2278
• Polar Surface Area (PSA) : 38.13 Ų

1. Analgesic and Anti-inflammatory Effects

Research has demonstrated that derivatives of quinazolinones, including 3-(2-Methylphenyl)-2-[(pyrrolidin-1-yl)methyl]quinazolin-4(3H)-one, exhibit significant analgesic and anti-inflammatory activities. A study synthesized various 2-substituted amino-quinazolin-4(3H)-ones and evaluated their pharmacological effects. Among these, certain derivatives showed promising results in reducing pain and inflammation:

• Analgesic Activity : The compound exhibited potent analgesic effects comparable to established analgesics like diclofenac sodium.
• Anti-inflammatory Activity : Some derivatives demonstrated stronger anti-inflammatory action than diclofenac, indicating potential for therapeutic use in inflammatory conditions .

2. Antihistaminic Activity

The compound has also been investigated for its antihistaminic properties, particularly in the context of bronchospasm. In vivo studies on guinea pigs indicated that the compound effectively reduced histamine-induced bronchospasms:

• Mechanism : The compound acts as an antagonist to histamine receptors, providing relief in allergic reactions and asthma-like symptoms .

3. Neuroprotective Potential

Recent studies have explored the role of quinazoline derivatives in targeting adenosine receptors, particularly the A2A receptor, which is implicated in neurodegenerative diseases:

• Antagonist Activity : Certain derivatives demonstrated antagonist activity against the A2A receptor, suggesting potential applications in treating conditions such as Parkinson's disease and other neurodegenerative disorders .

Case Studies

Study	Findings
Synthesis of 2-substituted amino-quinazolin-4(3H)-ones	Identified compounds with significant analgesic and anti-inflammatory properties; some were more effective than diclofenac .
Antihistaminic activity evaluation	Demonstrated efficacy in reducing bronchospasm in guinea pigs .
Adenosine receptor antagonism	Highlighted potential for neuroprotective applications against neurodegenerative diseases .

Q & A

Q. Key Considerations :

• Catalyst selection (e.g., CuI for Ullmann-type couplings).
• Temperature optimization (e.g., 80°C improves yield in CuI-mediated reactions) .
• Solvent choice (polar aprotic solvents like DMF enhance reaction rates).

How can contradictory biological activity data for quinazolin-4(3H)-one derivatives be systematically analyzed?

Advanced Data Analysis
Contradictions often arise from structural variations (e.g., substituent positioning) or assay conditions. For example:

• Anti-inflammatory Activity : Derivatives with 4-methoxyphenyl groups exhibit potent activity (e.g., 2-(1-methylbutylidene)-hydrazino derivatives in murine models) but may show variability in ulcerogenic potential compared to diclofenac .
• Anticancer Activity : Pyrrolidine-containing derivatives demonstrate selectivity for kinase targets (e.g., PIM-1/2 inhibition via steric complementarity with hydrophobic pockets) .

Q. Methodological Framework :

• SAR Studies : Compare substituent effects (e.g., 2-methylphenyl vs. 4-chlorophenyl on receptor binding).
• Docking Simulations : Use tools like AutoDock to predict interactions (e.g., histamine H3 receptor binding ).
• Meta-Analysis : Tabulate IC₅₀ values across studies to identify outliers (Table 1).

Q. Table 1. Comparative Biological Activities of Selected Derivatives

Derivative	Target Activity (IC₅₀, nM)	Reference
Compound 158 (H3 receptor)	12 ± 1.5
CP-465,022 (NMDA receptor)	220 ± 15
Afloqualone (GABA modulation)	85 ± 10

What strategies mitigate toxicity while maintaining efficacy in pyrrolidinylmethyl-quinazolinone derivatives?

Advanced Pharmacology
Toxicity often stems from off-target interactions or metabolic instability. Strategies include:

• Prodrug Design : Mask reactive groups (e.g., esterification of hydroxyl moieties).
• Selective Functionalization : Introduce electron-withdrawing groups (e.g., trifluoromethoxy) to reduce CYP450 metabolism .
• Ulcerogenicity Reduction : Replace acidic substituents with neutral analogs (e.g., hydrazone derivatives in show 60% lower gastric lesions vs. aspirin).

Q. Experimental Validation :

• In Vitro Hepatotoxicity Assays : Use HepG2 cells to screen for CYP3A4 inhibition.
• Pharmacokinetic Profiling : Measure plasma half-life in rodent models.

How can crystallographic data inform the design of quinazolin-4(3H)-one derivatives?

Advanced Structural Analysis
X-ray crystallography reveals planar conformations critical for receptor binding. For example:

• Planar Quinazolinone Core : Facilitates π-π stacking with histidine residues in H3 receptors .
• Pyrrolidine Orientation : Substituents at the 2-position adopt equatorial positions to minimize steric clash (e.g., 3-(2-methylphenyl) derivatives in FABWUA10 ).

Q. Methodology :

• Hirshfeld Surface Analysis : Quantify intermolecular interactions (e.g., hydrogen bonds, van der Waals contacts).
• Energy Framework Calculations : Predict lattice stability using CrystalExplorer .

What analytical techniques are critical for characterizing synthetic intermediates?

Q. Basic Characterization

• NMR Spectroscopy : ¹H/¹³C NMR confirms regiochemistry (e.g., pyrrolidine CH₂ protons at δ 3.2–3.5 ppm ).
• HPLC-MS : Monitors purity and detects byproducts (e.g., brominated intermediates in ).
• XRD : Resolves crystal packing defects in final products .

Q. Advanced Applications :

• HRMS-ESI : Validates molecular formulas (e.g., [M+H]⁺ for C₁₆H₁₄FN₃O: 283.3 ).
• TGA-DSC : Assess thermal stability for formulation studies.

How do reaction conditions influence yield in multi-step syntheses?

Q. Optimization Strategies

• Temperature Control : Higher temperatures (80°C vs. 60°C) improve CuI-mediated coupling yields by 20% .
• Catalyst Loading : 10 mol% CuI achieves 72% yield vs. 5 mol% (45% yield) .
• Workup Protocols : Precipitation in ice-cold ethanol reduces impurity carryover .

Case Study : Synthesis of 2-(pyrrolidin-1-yl)-quinazolin-4(3H)-one:

Condition	Yield (%)	Reference
CuI (10 mol%), 80°C, DMF	72
CuI (5 mol%), 60°C, DMF	45

What safety protocols are essential for handling reactive intermediates?

Q. Basic Safety Guidelines

• Ventilation : Use fume hoods for reactions releasing toxic gases (e.g., H₂S in thioquinazolinone synthesis ).
• PPE : Nitrile gloves and goggles to prevent skin/eye contact (e.g., bromomethyl intermediates ).
• Waste Disposal : Neutralize acidic byproducts before disposal .

Q. Advanced Risk Mitigation :

• Real-Time Monitoring : Gas sensors for HCN detection during nitrile handling.
• Microscale Techniques : Reduce hazardous material volumes by 90% .

How can computational modeling accelerate lead optimization?

Q. Advanced Drug Design

• Molecular Dynamics (MD) : Simulate binding pocket flexibility (e.g., CXCR3 antagonists ).
• QSAR Models : Predict logP values to optimize bioavailability (e.g., 3-(4-chlorophenyl) derivatives show logP = 2.8 vs. 3.1 for 2-methylphenyl analogs ).
• Free Energy Perturbation (FEP) : Calculate ΔΔG for pyrrolidine substituent modifications .

What are the challenges in scaling up quinazolinone synthesis?

Q. Process Chemistry

• Heterogeneous Catalysis : Replace homogeneous CuI with immobilized catalysts to simplify purification.
• Solvent Recycling : DMF recovery via distillation reduces costs by 40%.
• Byproduct Management : Optimize stoichiometry to minimize thioether byproducts (e.g., 2-mercaptoquinazolinone in ).

Case Study : Pilot-scale synthesis of 3-(2-methylphenyl) derivatives achieved 65% yield with 99% purity via gradient HPLC .

How do structural isomers impact biological activity?

Advanced Stereochemistry
Isomers (e.g., 1,2,3- vs. 1,3,4-oxadiazole) exhibit divergent activities:

• Antimicrobial Activity : 1,3,4-Oxadiazole derivatives show 4x higher potency against S. aureus vs. 1,2,4-isomers .
• Metabolic Stability : 3-(1,3,4-thiadiazol-2-yl) derivatives resist hepatic glucuronidation .

Q. Methodology :

• Chiral HPLC : Resolve enantiomers (e.g., (R)- vs. (S)-pyrrolidine derivatives).
• Crystallographic Screening : Identify bioactive conformers .